Cas no 1020052-19-0 (3-(4-Chlorophenyl)-1H-pyrazol-4-ylmethylamine)

• Product Name: 3-(4-Chlorophenyl)-1H-pyrazol-4-ylmethylamine
• CAS No: 1020052-19-0
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• MDL: MFCD08146630
• CID: 1069378
• PubChem ID: 16767475
• Update Time: 2025-05-25

3-(4-Chlorophenyl)-1H-pyrazol-4-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• C-[3-(4-Chloro-phenyl)-1H-pyrazol-4-yl]-methylamine
• [3-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine
• [5-(4-Chlorophenyl)-1H-pyrazol-4-yl]methylamine trihydrochloride
• [5-(4-chlorophenyl)pyrazol-4-yl]methylamine
• CTK7E3996
• CTK8E9565
• SBB018744
• STK500656
• [3-(4-chlorophenyl)-1H-pyrazol-4-yl]methylamine
• [3-(4-chlorophenyl)-2H-pyrazol-4-yl]methylamine
• [3-(4-chlorophenyl)-2H-pyrazol-4-yl]methanamine
• (3-(4-Chlorophenyl)-1H-pyrazol-4-yl)MethanaMine
• 1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine(SALTDATA: HCl)
• EN300-232313
• 1H-Pyrazole-4-methanamine, 3-(4-chlorophenyl)-
• 1020052-19-0
• [5-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine
• 1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methanamine
• DTXSID90587996
• AKOS021982894
• 1-[5-(4-Chlorophenyl)-1H-pyrazol-4-yl]methanamine
• AKOS000321630
• ALBB-000171
• 3-(4-Chlorophenyl)-1H-pyrazol-4-ylmethylamine

• MDL： MFCD08146630
• Inchi： 1S/C10H10ClN3/c11-9-3-1-7(2-4-9)10-8(5-12)6-13-14-10/h1-4,6H,5,12H2,(H,13,14)
• InChI Key： HUZOCOJYLREAJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C=NN1)CN

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 442.2±40.0 °C at 760 mmHg
• Flash Point: 221.3±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(4-Chlorophenyl)-1H-pyrazol-4-ylmethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Chlorophenyl)-1H-pyrazol-4-ylmethylamine

Comprehensive Overview of 3-(4-Chlorophenyl)-1H-pyrazol-4-ylmethylamine (CAS No. 1020052-19-0)

3-(4-Chlorophenyl)-1H-pyrazol-4-ylmethylamine (CAS No. 1020052-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the pyrazole derivative family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its chlorophenyl and methylamine functional groups, which are critical for interactions with biological targets.

The compound’s CAS number 1020052-19-0 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure features a pyrazole ring substituted with a 4-chlorophenyl group at the 3-position and a methylamine moiety at the 4-position. This configuration is pivotal for its reactivity and potential pharmacological properties. Recent studies have explored its role as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways.

In the context of current research trends, 3-(4-Chlorophenyl)-1H-pyrazol-4-ylmethylamine aligns with the growing demand for heterocyclic compounds in medicinal chemistry. Heterocycles like pyrazoles are frequently investigated for their ability to modulate protein-protein interactions, a hot topic in drug development. The compound’s chlorophenyl group enhances its lipophilicity, potentially improving membrane permeability—a key factor in optimizing bioavailability for therapeutic agents.

From a synthetic chemistry perspective, the preparation of CAS 1020052-19-0 involves multi-step organic reactions, often starting from 4-chlorophenylhydrazine and β-keto esters. Researchers emphasize the importance of purification techniques, such as column chromatography or recrystallization, to achieve high yields and purity. These methods are critical for ensuring reproducibility in preclinical studies, a recurring concern in academic and industrial research settings.

The compound’s potential extends beyond pharmaceuticals. Recent inquiries in chemical databases highlight its exploration in material science, particularly in designing fluorescent probes or coordination polymers. Its aromatic and nitrogen-rich structure makes it a candidate for applications in sensors or catalysis. This versatility underscores the importance of 1020052-19-0 in interdisciplinary research.

Safety and handling of 3-(4-Chlorophenyl)-1H-pyrazol-4-ylmethylamine follow standard laboratory protocols for organic compounds. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE)—such as gloves and goggles—is recommended during handling. Environmental considerations, including waste disposal procedures, align with green chemistry principles, a trending topic in sustainable research practices.

In summary, CAS No. 1020052-19-0 represents a promising scaffold in modern chemistry. Its relevance to drug discovery, material science, and catalysis positions it as a compound of enduring interest. As researchers continue to uncover its potential, 3-(4-Chlorophenyl)-1H-pyrazol-4-ylmethylamine is poised to remain a focal point in scientific innovation.